Cas no 56558-46-4 ( )

  structure
  structure
Product Name: 
CAS No:56558-46-4
MF:C20H28ClN
MW:317.896024703979
CID:945545
PubChem ID:308314
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1-(1-adamantyl)-N-[(4-chlorophenyl)methyl]propan-2-amine
    • DS-007916
    • 56558-46-4
    • DTXSID00308795
    • NSC-209500
    • NSC209500
    •  
    • Inchi: 1S/C20H28ClN/c1-14(22-13-15-2-4-19(21)5-3-15)9-20-10-16-6-17(11-20)8-18(7-16)12-20/h2-5,14,16-18,22H,6-13H2,1H3
    • InChI Key: ITZKJVPNNMAABR-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CNC(C)CC12CC3CC(CC(C3)C1)C2

Computed Properties

  • Exact Mass: 317.19124
  • Monoisotopic Mass: 317.191
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 1.109
  • Boiling Point: 411.1°C at 760 mmHg
  • Flash Point: 202.4°C
  • Refractive Index: 1.567
  • PSA: 12.03
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